Cas no 1255147-05-7 (5-Cyclobutyl-1,3,4-oxadiazol-2-ol)

5-Cyclobutyl-1,3,4-oxadiazol-2-ol structure
1255147-05-7 structure
Product Name:5-Cyclobutyl-1,3,4-oxadiazol-2-ol
CAS No:1255147-05-7
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD18064645
CID:1067487
PubChem ID:51072301
Update Time:2025-04-20

5-Cyclobutyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclobutyl-1,3,4-oxadiazol-2-ol
    • ALBB-015069
    • AKOS013513379
    • 1255147-05-7
    • MFCD18064645
    • LS-04789
    • 5-cyclobutyl-3H-1,3,4-oxadiazol-2-one
    • CS-0375928
    • 5-Cyclobutyl-1,3,4-oxadiazol-2(3H)-one
    • AKOS005175069
    • 5-cyclobutyl-1,3,4-oxadiazol-2-ol(SALTDATA: FREE)
    • 1,3,4-oxadiazol-2-ol, 5-cyclobutyl-
    • MDL: MFCD18064645
    • Inchi: 1S/C6H8N2O2/c9-6-8-7-5(10-6)4-2-1-3-4/h4H,1-3H2,(H,8,9)
    • InChI Key: GWNHOOFZBSVHNW-UHFFFAOYSA-N
    • SMILES: O1C(NN=C1C1CCC1)=O

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.7Ų

5-Cyclobutyl-1,3,4-oxadiazol-2-ol Pricemore >>

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